8-(3,4-dimethylphenyl)-3-isobutyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
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Overview
Description
8-(3,4-dimethylphenyl)-3-isobutyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C21H25N5O2 and its molecular weight is 379.464. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Evaluation
Studies have synthesized a series of derivatives related to 8-(3,4-dimethylphenyl)-3-isobutyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, exploring their potential pharmacological properties. Notably, derivatives have shown potent ligand activity for 5-HT(1A) receptors, with some compounds exhibiting anxiolytic-like and antidepressant-like activities in preclinical models. The synthesis of these compounds involves complex chemical processes aimed at introducing various functional groups to alter their pharmacological profile (Zagórska et al., 2009; Zagórska et al., 2015).
Receptor Affinity and Enzyme Activity
Further investigation into the receptor affinity and enzyme activity of octahydro- and dimethoxy-derivatives of imidazo- and pyrimidino[2,1-f]purines has been conducted. These studies aimed to understand the structural features responsible for receptor activity and enzyme inhibition, highlighting the potential for these compounds to serve as a basis for developing new therapeutic agents with specified target profiles (Zagórska et al., 2016).
Antiproliferative Activity
Research into hydantoin and purine derivatives with specific moieties has indicated significant antiproliferative activity against various cancer cell lines, suggesting the potential for these compounds in cancer therapy. This line of research underscores the importance of structural modifications in enhancing the therapeutic efficacy of purine-based compounds (Zagórska et al., 2021).
Luminescence Sensing Applications
In the field of chemical sensing, derivatives of this compound have been employed in the development of novel luminescence sensors. These sensors demonstrate selective sensitivity to benzaldehyde derivatives, showcasing the versatility of purine-based compounds beyond pharmacological applications (Shi et al., 2015).
Mechanism of Action
Target of action
Imidazole derivatives are known to interact with a variety of biological targets. They are the core structure of many natural products such as histidine, purine, histamine, and DNA-based structures . The specific targets of “8-(3,4-dimethylphenyl)-3-isobutyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” would depend on its specific chemical structure and properties.
Mode of action
The mode of action of imidazole derivatives can vary widely depending on their specific chemical structure and the biological target they interact with. Some imidazole derivatives are known to inhibit enzymes, modulate ion channels, or interact with receptors .
Biochemical pathways
Imidazole derivatives can affect a variety of biochemical pathways due to their broad range of biological activities. They have been reported to show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of imidazole derivatives can vary widely depending on their specific chemical structure. Generally, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents .
Result of action
The molecular and cellular effects of imidazole derivatives can vary widely depending on their specific chemical structure and the biological target they interact with. Some imidazole derivatives are known to inhibit enzymes, modulate ion channels, or interact with receptors, leading to a variety of cellular responses .
properties
IUPAC Name |
6-(3,4-dimethylphenyl)-4,7-dimethyl-2-(2-methylpropyl)purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N5O2/c1-12(2)10-25-19(27)17-18(23(6)21(25)28)22-20-24(17)11-15(5)26(20)16-8-7-13(3)14(4)9-16/h7-9,11-12H,10H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAMOUYKFQJKDET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(C)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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